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Compound of Interest

Compound Name: 1,3,5-Triethyl-1,3,5-triazinane

cat. No.: B1198629

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,3,5-Triethyl-1,3,5-triazinane, a compound used in various industrial applications. Adherence
to these guidelines is critical to ensure personnel safety and environmental protection. The
following procedures are based on established safety protocols and regulatory guidance.

I. Chemical Safety and Hazard Profile

1,3,5-Triethyl-1,3,5-triazinane is a chemical that requires careful handling due to its potential
health and environmental hazards. Below is a summary of its key hazard classifications.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.

Skin Corrosion/Irritation May cause skin irritation.
Serious Eye Damage/Irritation Causes serious eye irritation.[1]

i Harmful if inhaled, may cause respiratory
Inhalation Hazard

irritation.[1]

Aquatic Hazard Harmful to aquatic life with long-lasting effects.
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Il. Personal Protective Equipment (PPE)

Before handling 1,3,5-Triethyl-1,3,5-triazinane for disposal, ensure the following personal
protective equipment is worn:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-
approved respirator with organic vapor cartridges is recommended.

lll. Disposal Protocol

Direct disposal of 1,3,5-Triethyl-1,3,5-triazinane into the environment or sewer system is
strictly prohibited.[1][2] The primary recommended method of disposal is through a licensed
chemical waste management facility.

Step 1: Waste Collection and Storage

Segregation: Collect waste 1,3,5-Triethyl-1,3,5-triazinane and any contaminated materials
(e.q., paper towels, gloves) in a dedicated, properly labeled, and sealed container.

o Container Integrity: Ensure the waste container is made of a compatible material, is in good
condition, and is kept closed when not in use.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,3,5-Triethyl-1,3,5-triazinane," and any other identifiers required by your institution or local
regulations.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Step 2: Arranging for Professional Disposal
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o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed chemical waste disposal contractor to arrange for pickup and
disposal.

» Provide Information: Be prepared to provide the chemical name, quantity, and a copy of the
Safety Data Sheet (SDS).

o Follow Instructions: Follow all instructions provided by the EH&S department or the waste
disposal contractor for packaging and pickup.

Step 3: Decontamination of Empty Containers

Empty containers that held 1,3,5-Triethyl-1,3,5-triazinane must be decontaminated before
recycling or disposal.

o Triple Rinse: Triple rinse the container with a suitable solvent (e.g., ethanol or acetone).
Collect the rinsate as hazardous waste.

» Puncture: After decontamination, puncture the container to prevent reuse.

o Disposal: Dispose of the cleaned and punctured container in accordance with institutional
and local regulations, which may include recycling or disposal in a sanitary landfill.[1][2]

IV. Spill Management

In the event of a spill, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials like paper towels as the
primary absorbent.

o Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.
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e Clean: Clean the spill area with a suitable solvent and then with soap and water. Collect all

cleaning materials as hazardous waste.
e Report: Report the spill to your supervisor and EH&S department.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3,5-

Triethyl-1,3,5-triazinane.
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Caption: Disposal workflow for 1,3,5-Triethyl-1,3,5-triazinane.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and comply with all local, state, and federal regulations regarding chemical
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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